Cas no 943552-04-3 (2-(4-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)

2-(4-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is a heterocyclic boron-containing compound featuring a dioxazaborocane core with a 4-bromophenyl substituent. This structure imparts unique reactivity and stability, making it valuable in organic synthesis and materials science. The bromophenyl group enhances its utility as a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura couplings, while the dioxazaborocane framework contributes to its thermal and hydrolytic stability. The compound's well-defined stereochemistry and functional group compatibility further support its use in the development of pharmaceuticals, agrochemicals, and advanced polymeric materials. Its crystalline nature facilitates purification and characterization, ensuring reproducibility in research and industrial applications.

2-(4-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione structure

943552-04-3 structure

Product Name:2-(4-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione

CAS No:943552-04-3

MF:C₁₁H₁₁BBrNO₄

MW:311.924342393875

MDL:MFCD11215230

CID:2083345

PubChem ID:329761980

Update Time:2025-06-06

2-(4-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

- 4-Bromophenylboronic acid MIDA ester
- 2-(4-bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
- AKOS022168233
- MFCD11215230
- 4-Bromophenylboronic acid MIDA ester, 97%
- AS-2802
- 1257640-97-3
- DTXSID70659281
- 943552-04-3
- DTXCID30610030
- 2-(4-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
- MDL： MFCD11215230
- Inchi： 1S/C11H11BBrNO4/c1-14-6-10(15)17-12(18-11(16)7-14)8-2-4-9(13)5-3-8/h2-5H,6-7H2,1H3
- InChI Key： ZKMPNCNELZIKDC-UHFFFAOYSA-N
- SMILES： BrC1C=CC(B2OC(CN(C)CC(=O)O2)=O)=CC=1

Computed Properties

Exact Mass: 310.99645g/mol
Monoisotopic Mass: 310.99645g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Melting Point: 248-253 °C

2-(4-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Store at room temperature

2-(4-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Pricemore >>

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